Cas no 2306271-62-3 (8-tert-butoxycarbonyl-2-fluoro-8-azaspiro[4.5]decane-4-carboxylic acid)

• Product Name: 8-tert-butoxycarbonyl-2-fluoro-8-azaspiro[4.5]decane-4-carboxylic acid
• CAS No: 2306271-62-3
• MF: C₁₅H₂₄FNO₄
• MW: 301.353768348694
• CID: 5107632
• Update Time: 2026-03-03

8-tert-butoxycarbonyl-2-fluoro-8-azaspiro[4.5]decane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Azaspiro[4.5]decane-1,8-dicarboxylic acid, 3-fluoro-, 8-(1,1-dimethylethyl) ester
• 8-tert-butoxycarbonyl-2-fluoro-8-azaspiro[4.5]decane-4-carboxylic acid

• Inchi： 1S/C15H24FNO4/c1-14(2,3)21-13(20)17-6-4-15(5-7-17)9-10(16)8-11(15)12(18)19/h10-11H,4-9H2,1-3H3,(H,18,19)
• InChI Key： CJFLILSXISZRBC-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)C2(CCN(C(OC(C)(C)C)=O)CC2)CC(F)C1

Additional information on 8-tert-butoxycarbonyl-2-fluoro-8-azaspiro[4.5]decane-4-carboxylic acid

Introduction to 8-tert-butoxycarbonyl-2-fluoro-8-azaspiro[4.5]decane-4-carboxylic acid (CAS No: 2306271-62-3)

8-tert-butoxycarbonyl-2-fluoro-8-azaspiro[4.5]decane-4-carboxylic acid, identified by the CAS number 2306271-62-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of spirocyclic azaspiranes, which are known for their unique structural framework and promising biological activities. The presence of both a fluoro substituent and a tert-butoxycarbonyl (Boc) protecting group in its molecular structure makes it a versatile intermediate in the synthesis of more complex pharmacophores.

The spirocyclic core of 8-tert-butoxycarbonyl-2-fluoro-8-azaspiro[4.5]decane-4-carboxylic acid contributes to its distinct conformational stability, which is often exploited in drug design to enhance binding affinity and metabolic stability. The fluorine atom, introduced at the 2-position, is a key feature that influences the electronic properties and lipophilicity of the molecule, making it an attractive candidate for further derivatization. Additionally, the Boc group at the 8-position serves as an effective protecting group for the amine functionality, allowing for selective modifications during synthetic pathways.

In recent years, there has been a surge in research focusing on azaspiranes due to their potential therapeutic applications. These compounds have been investigated for their anti-inflammatory, analgesic, and even anticancer properties. The structural motif of 8-tert-butoxycarbonyl-2-fluoro-8-azaspiro[4.5]decane-4-carboxylic acid aligns well with this growing interest, as it combines elements known to interact favorably with biological targets. For instance, the spirocyclic arrangement can mimic natural product scaffolds that have demonstrated efficacy in clinical settings.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. The combination of the fluoro and Boc functionalities provides chemists with a high degree of flexibility in designing novel derivatives. This has led to several innovative approaches in drug discovery, where modifications at these positions can fine-tune pharmacokinetic and pharmacodynamic profiles. For example, fluorinated analogs have shown enhanced bioavailability and prolonged half-life compared to their non-fluorinated counterparts, making them particularly valuable in developing next-generation therapeutics.

The synthesis of 8-tert-butoxycarbonyl-2-fluoro-8-azaspiro[4.5]decane-4-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include spirocyclic formation via intramolecular cyclization, followed by functional group interconversions such as fluorination and Boc protection. These synthetic routes often leverage transition metal catalysis and palladium-based cross-coupling reactions to achieve high yields and selectivity.

Recent advancements in computational chemistry have further accelerated the development of derivatives based on 8-tert-butoxycarbonyl-2-fluoro-8-azaspiro[4.5]decane-4-carboxylic acid. Molecular modeling studies have revealed insights into how structural modifications influence binding interactions with biological targets such as enzymes and receptors. This has enabled researchers to predictively design compounds with optimized activity profiles before conducting expensive wet-lab experiments. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

The pharmaceutical industry has shown particular interest in developing small molecules that can modulate neurological pathways associated with disorders like Alzheimer's disease and Parkinson's disease. Azaspiranes, including derivatives of 8-tert-butoxycarbonyl-2-fluoro-8-azaspiro[4.5]decane-4-carboxylic acid, have emerged as promising candidates due to their ability to interact with amyloid-beta plaques and other pathological markers associated with these conditions. Preclinical studies have demonstrated encouraging results, suggesting that further exploration of this scaffold could yield novel treatments for neurodegenerative diseases.

Another area where this compound has found application is in the development of anti-inflammatory agents. Chronic inflammation is a hallmark of numerous diseases, including arthritis and autoimmune disorders. The unique structural features of 8-tert-butoxycarbonyl-2-fluoro-8-azaspiro[4.5]decane-4-carboxylic acid allow it to interfere with key inflammatory signaling pathways by acting as modulators of cytokine production and leukocyte recruitment. Early-stage clinical trials have hinted at its potential efficacy in reducing inflammation without causing significant side effects.

The role of fluorine in medicinal chemistry cannot be overstated, particularly when considering derivatives like 8-(fluoromethyl)-N-Boc-glycine amide) (CAS No: 2306271). Fluorine atoms can significantly alter the metabolic stability, lipophilicity, and binding affinity of molecules when incorporated into drug candidates. In the case of 8-(fluoromethyl)-N-Boc-glycine amide) (CAS No: 2306271), the fluorine substituent enhances its interaction with biological targets while also improving its resistance to enzymatic degradation